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Cat. No.: B101912
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium hexafluorosilicate (BaSiFs), also known as barium silicofluoride, is an inorganic salt
composed of a barium cation (Ba2*) and a hexafluorosilicate anion (SiFe?7).[1][2] It typically
presents as a white, crystalline, orthorhombic solid.[2] While possessing properties that make it
useful in certain industrial applications, its significant toxicity largely precludes its use in
biological or pharmaceutical contexts. This guide provides an in-depth overview of the physical
and chemical properties of Barium hexafluorosilicate, detailed experimental protocols for its
synthesis and analysis, and a clear perspective on its applications and toxicological profile.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Barium hexafluorosilicate are
summarized below. These properties are crucial for its handling, application, and understanding
its behavior in various chemical environments.

Table 1: Physical Properties of Barium
Hexafluorosilicate
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Property Value References
Molecular Formula BaSiFs [1112]
Molecular Weight 279.40 g/mol [2]
White crystalline powder or
Appearance ] [11[2]
orthorhombic needles
Density 4.29 g/cm? (at 21°C) [2]
Melting Point Decomposes at 300°C [2]

Solubility in Water

0.015 g/100 mL (0°C)0.0235
/100 mL (25°C)0.091 g/100
mL (100°C)

[2]

Solubility in Other Solvents

Practically insoluble in
alcohol.Slightly soluble in
dilute acids.Soluble in

ammonium chloride solution.

[2]

Identifier Value References
IUPAC Name ;Jarium(2+);hexafluorosilicon(Z— o
CAS Number 17125-80-3 [2]
PubChem CID 28299 [3]
EC Number 241-189-1 [1]
UNII WA4A72RWEGQ [1]

Chemical Behavior

Barium hexafluorosilicate is a stable compound under normal conditions.[4] However,

prolonged contact with water can lead to hydrolysis, a process significantly accelerated by the
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presence of alkali.[2] When heated to decomposition, it emits toxic fumes of fluorine-containing
compounds.[4]

Applications and Relevance to Drug Development
Industrial Applications

The primary applications of Barium hexafluorosilicate are industrial, leveraging its chemical
properties for specific manufacturing processes:

o Preparation of Silicon Tetrafluoride (SiFa4): It serves as a precursor in the synthesis of SiFa.
o Pesticide: Historically, it has been used as an insecticide.[2]

o Ceramics and Glass: It finds use in the production of specialty glasses and ceramics due to
its thermal stability.[4]

Status in Drug Development and Biological Signhaling

There is no evidence to suggest that Barium hexafluorosilicate has any current or historical
application in drug development or as a modulator of biological signaling pathways in a
therapeutic context.

The compound is highly toxic.[2] The toxicity of barium compounds is primarily due to the
barium ion (Ba2*), which acts as a competitive potassium channel antagonist.[3] This action
disrupts the normal flow of potassium ions across cell membranes, which is critical for the
function of the nervous and muscular systems. Disruption of potassium channels can lead to
severe health effects, including muscle weakness, paralysis, and cardiac arrhythmias.[3][5]
Given this mechanism of toxicity, Barium hexafluorosilicate is unsuitable for pharmaceutical
applications. The audience in drug development should be aware of its toxicological profile
rather than its therapeutic potential.

Experimental Protocols

The following sections provide detailed methodologies for the laboratory-scale synthesis and
characterization of Barium hexafluorosilicate.

Synthesis of Barium Hexafluorosilicate via Precipitation
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The most common method for synthesizing Barium hexafluorosilicate is through a
precipitation reaction by mixing a solution containing barium ions with one containing
hexafluorosilicate ions.[1] The low solubility of BaSiFe in water drives the reaction to form a
solid precipitate.[1]

Principle: BaClz (aq) + H2SiFs (aq) — BaSiFe (s)! + 2HCI (aq)

Materials:

Barium chloride (BaClz)

o Hexafluorosilicic acid (H2SiFs, ~20-30% solution)

o Distilled water

o Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

o Ashless filter paper

e Drying oven

Procedure:

e Prepare Reactant Solutions:

o Prepare a solution of Barium chloride by dissolving a stoichiometric amount in distilled
water.

o Use a commercially available solution of Hexafluorosilicic acid or dilute it to the desired
concentration with distilled water.

» Precipitation:
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o Slowly add the Hexafluorosilicic acid solution to the Barium chloride solution while stirring
continuously.

o A white precipitate of Barium hexafluorosilicate will form immediately.[1]

o Continue stirring for a short period to ensure the reaction goes to completion.

« Isolation and Purification:
o Isolate the precipitate by vacuum filtration using a Bichner funnel and ashless filter paper.

o Wash the precipitate on the filter paper with small portions of cold distilled water to remove
soluble impurities, such as hydrochloric acid and any unreacted starting materials.

o Continue washing until the filtrate is free of chloride ions (can be tested with a silver nitrate
solution).

e Drying:
o Carefully transfer the filtered solid to a watch glass or evaporating dish.

o Dry the product in a drying oven at a temperature of approximately 100-120°C until a
constant weight is achieved.

o Storage:

o Store the dry Barium hexafluorosilicate powder in a tightly sealed container in a dry
place.
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Caption: Workflow for the synthesis of Barium hexafluorosilicate.

Characterization by Powder X-ray Diffraction (PXRD)

Powder X-ray Diffraction is a primary technique for confirming the crystal structure and phase
purity of the synthesized Barium hexafluorosilicate.

Principle: X-rays are diffracted by the crystalline lattice of the sample at specific angles (26).
The resulting diffraction pattern is unigue to the crystalline phase and can be compared to
standard patterns from databases for identification.

Apparatus:

Powder X-ray diffractometer with a Cu Ka radiation source (A = 1.5406 A)

Sample holder (typically a flat plate)

Mortar and pestle for sample grinding

Spatula
Procedure:

e Sample Preparation:
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o Take a small amount of the dried Barium hexafluorosilicate powder.

o Gently grind the sample using a mortar and pestle to ensure a fine, homogeneous powder
with random crystallite orientation. This minimizes preferred orientation effects in the
diffraction pattern.

e Sample Mounting:

o Carefully pack the powdered sample into the sample holder, ensuring a flat and smooth
surface that is level with the holder's top edge.

» Data Collection:
o Place the sample holder into the diffractometer.
o Set the instrument parameters. A typical scan might be:
» 20 Range: 10° to 80°
» Step Size: 0.02°
» Scan Speed (Time per step): 1-2 seconds
o Initiate the X-ray source and the detector scan.
o Data Analysis:
o The instrument software will generate a diffractogram (a plot of intensity vs. 20).
o Identify the peak positions (d-spacings) and their relative intensities.

o Compare the experimental diffraction pattern with a reference pattern for Barium
hexafluorosilicate from a database (e.g., the International Centre for Diffraction Data -
ICDD). A match in peak positions and relative intensities confirms the identity and purity of
the product.
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Caption: Workflow for the characterization of BaSiFe by PXRD.
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Safety and Handling

Barium hexafluorosilicate is a toxic compound and must be handled with appropriate safety
precautions.

o Toxicity: Harmful if swallowed or inhaled.[1] It is highly toxic, and all soluble barium
compounds should be treated as such.[2]

o Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and
chemical-resistant gloves. When handling the powder, use a fume hood or ensure adequate
ventilation to avoid inhalation.

» Handling: Avoid contact with skin, eyes, and clothing. Do not ingest. Wash hands thoroughly
after handling.

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.

o Disposal: Dispose of waste material in accordance with local, regional, and national
regulations for hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101912#physical-and-chemical-properties-of-barium-
hexafluorosilicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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